Cas no 2172198-36-4 (tert-butyl 3-sulfanyl-6-azabicyclo3.2.1octane-6-carboxylate)

• Product Name: tert-butyl 3-sulfanyl-6-azabicyclo3.2.1octane-6-carboxylate
• CAS No: 2172198-36-4
• MF: C₁₂H₂₁NO₂S
• MW: 243.365642309189
• CID: 6040351
• PubChem ID: 165949168
• Update Time: 2025-05-26

tert-butyl 3-sulfanyl-6-azabicyclo3.2.1octane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-sulfanyl-6-azabicyclo3.2.1octane-6-carboxylate
• EN300-1288119
• 2172198-36-4
• tert-butyl 3-sulfanyl-6-azabicyclo[3.2.1]octane-6-carboxylate

• Inchi： 1S/C12H21NO2S/c1-12(2,3)15-11(14)13-7-8-4-9(13)6-10(16)5-8/h8-10,16H,4-7H2,1-3H3
• InChI Key： BLZRPJQAFAAFBE-UHFFFAOYSA-N
• SMILES： SC1CC2CC(C1)CN2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 243.12930009g/mol
• Monoisotopic Mass: 243.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30.5Ų

Additional information on tert-butyl 3-sulfanyl-6-azabicyclo3.2.1octane-6-carboxylate

Comprehensive Overview of tert-butyl 3-sulfanyl-6-azabicyclo[3.2.1]octane-6-carboxylate (CAS No. 2172198-36-4)

The compound tert-butyl 3-sulfanyl-6-azabicyclo[3.2.1]octane-6-carboxylate (CAS No. 2172198-36-4) is a structurally unique bicyclic molecule that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. Its azabicyclo[3.2.1]octane core is a privileged scaffold often employed in drug discovery due to its conformational rigidity and ability to mimic bioactive conformations. The presence of a tert-butyl carboxylate group enhances its stability, while the 3-sulfanyl moiety offers a versatile handle for further functionalization, making it a valuable intermediate in pharmaceutical research.

Recent trends in drug development highlight the growing demand for sulfur-containing heterocycles, as they are frequently found in FDA-approved drugs and clinical candidates. The tert-butyl 3-sulfanyl-6-azabicyclo[3.2.1]octane-6-carboxylate aligns with this trend, offering potential applications in the design of protease inhibitors, kinase modulators, and other therapeutic agents. Researchers are particularly interested in its role as a building block for peptidomimetics, a class of compounds that mimic peptides but exhibit improved metabolic stability and bioavailability.

From a synthetic perspective, the 6-azabicyclo[3.2.1]octane framework presents intriguing challenges and opportunities. Its synthesis often involves key transformations such as intramolecular cyclizations or ring-closing metathesis, which are topics of active investigation in academic and industrial labs. The tert-butyl ester group in this compound is particularly advantageous, as it can be selectively deprotected under mild acidic conditions, enabling further derivatization without disrupting the sensitive sulfhydryl functionality.

In the context of green chemistry, there is increasing interest in developing sustainable methods for synthesizing complex scaffolds like tert-butyl 3-sulfanyl-6-azabicyclo[3.2.1]octane-6-carboxylate. Recent publications have explored catalytic asymmetric synthesis and flow chemistry approaches to improve the efficiency and reduce the environmental impact of its production. These advancements are particularly relevant given the pharmaceutical industry's focus on process intensification and atom economy.

The compound's physicochemical properties, including its logP and hydrogen bonding capacity, make it an attractive candidate for addressing drug delivery challenges. Its balanced lipophilicity, conferred by the tert-butyl group, and polarity, contributed by the carboxylate and thiol functionalities, suggest potential for optimizing blood-brain barrier penetration or tissue targeting - key considerations in CNS drug development and oncology applications.

Analytical characterization of tert-butyl 3-sulfanyl-6-azabicyclo[3.2.1]octane-6-carboxylate typically involves advanced techniques such as NMR spectroscopy (particularly 1H, 13C, and 2D experiments), mass spectrometry, and X-ray crystallography when crystalline forms can be obtained. These methods are crucial for confirming the compound's structure and purity, especially given the potential for diastereomer formation during synthesis of the bicyclic system.

In the broader context of fragment-based drug discovery, this compound represents an interesting case study. Its molecular weight and complexity fall within the ideal range for fragment screening, while its vectorial functionality (exposed thiol and masked carboxylate) allows for straightforward elaboration into lead compounds. This has led to its inclusion in several commercial screening libraries and academic research programs focused on covalent inhibitor development.

The stability profile of tert-butyl 3-sulfanyl-6-azabicyclo[3.2.1]octane-6-carboxylate under various conditions is another area of practical importance. While the tert-butyloxycarbonyl (Boc) group provides excellent protection for the amine, the thiol functionality requires careful handling to prevent oxidation. Standard practices include storage under inert atmosphere and the use of stabilizing agents, reflecting broader trends in reactive intermediate management in pharmaceutical manufacturing.

Looking forward, the versatility of tert-butyl 3-sulfanyl-6-azabicyclo[3.2.1]octane-6-carboxylate suggests it will continue to play an important role in chemical biology and drug discovery. Its unique combination of structural features positions it well for applications in targeted protein degradation (e.g., PROTACs), bioconjugation chemistry, and the development of next-generation therapeutics addressing unmet medical needs. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, this compound is likely to remain a valuable tool in the medicinal chemist's repertoire.